Cas no 859858-84-7 (ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate)

• Product Name: ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate
• CAS No: 859858-84-7
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5420746
• Update Time: 2025-06-28

ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((7-methyl-2-oxo-2H-chromen-4-yl)methyl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[(7-methyl-2-oxo-2H-1-benzopyran-4-yl)methyl]-, ethyl ester
• ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

• Inchi： 1S/C18H22N2O4/c1-3-23-18(22)20-8-6-19(7-9-20)12-14-11-17(21)24-16-10-13(2)4-5-15(14)16/h4-5,10-11H,3,6-9,12H2,1-2H3
• InChI Key： BFKAJHUKOGXELP-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC2C3=CC=C(C)C=C3OC(=O)C=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

Professional Introduction to Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 859858-84-7)

Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate, a compound with the chemical identifier CAS No. 859858-84-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule incorporates a piperazine moiety, which is well-documented for its role in enhancing the pharmacological properties of various therapeutic agents.

The core structure of Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate is characterized by a fused heterocyclic system, combining a chromenone ring with a piperazine derivative. This combination is particularly intriguing because it leverages the bioactivity of both chromenone and piperazine moieties. Chromenones, known for their antioxidant and anti-inflammatory properties, have been extensively studied in the context of developing novel therapeutic agents. On the other hand, piperazine derivatives are recognized for their ability to modulate various biological pathways, making them valuable in the design of drugs targeting neurological and cardiovascular disorders.

Recent research has highlighted the importance of such hybrid molecules in drug development. The integration of chromenone and piperazine functionalities into a single molecular entity can lead to synergistic effects, enhancing the overall pharmacological profile of the compound. Specifically, studies have shown that the presence of these functional groups can improve binding affinity to biological targets, thereby increasing the efficacy of potential therapeutic agents.

In particular, Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate has been investigated for its potential role in modulating neurotransmitter systems. The piperazine moiety is known to interact with various receptors and transporters in the central nervous system, which makes it a promising candidate for developing treatments for conditions such as depression, anxiety, and Parkinson's disease. Additionally, the chromenone component has been linked to anti-inflammatory and antioxidant activities, which could be beneficial in managing chronic inflammatory diseases and neurodegenerative disorders.

The synthesis of Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular architecture with high precision.

One of the critical aspects of working with Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate is its solubility profile. The compound's solubility in common organic solvents makes it suitable for various pharmaceutical formulations. However, achieving optimal solubility while maintaining stability during storage and transportation remains a challenge that researchers are actively addressing through formulation innovations.

From an industrial perspective, the production of Ethyl 4-(7-methyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate on an industrial scale requires stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for verifying the identity and purity of the compound at each stage of production.

The pharmacokinetic properties of Ethyl 4-(7-methyl-2-oxyo-H-chromen-e m)-methyl-piperaze-ne--carb-oxy-la-te are also under investigation to better understand its behavior within biological systems. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for determining its suitability as a drug candidate. Preliminary data suggest that the compound exhibits moderate bioavailability and favorable metabolic stability, indicating its potential as a viable therapeutic agent.

Furthermore, computational modeling and molecular dynamics simulations have been employed to gain insights into the interactions between Ethyl 4-(7-methyl-o-o-xo-H-chro-me-n-e)-m-e-thy-pi-pe-ra-zine--ca-rb-oxy-la-te and biological targets. These studies have provided valuable information about binding affinities and mode-of-action mechanisms, guiding further optimization efforts.

The future directions for research on Ethyl 4-(7-methyl-o-o-xo-H-chro-me-n-e)-m-e-thy-pi-pe-ra-zine--ca-rb-oxy-la-te include exploring its efficacy in preclinical models and conducting clinical trials to evaluate its safety and therapeutic potential in humans. Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing this compound from laboratory research to clinical application.

In conclusion, Ethyl 4-(7-methyl-o-o-xo-H-chro-me-n-e)-m-e-thy-pi-pe-ra-zine--ca-rb-oxy-la-te (CAS No. 85985884) represents a promising candidate for further development in pharmaceuticals due to its unique structural features and potential biological activities. Ongoing research efforts aim to elucidate its pharmacological properties fully and translate these findings into tangible therapeutic benefits for patients worldwide.